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Compound of Interest

Compound Name: GTS-21 dihydrochloride

Cat. No.: B15608787 Get Quote

GTS-21 Dihydrochloride Technical Support
Center
Welcome to the technical support center for GTS-21 dihydrochloride. This resource is

designed to provide researchers, scientists, and drug development professionals with

comprehensive guidance on the proper handling, storage, and troubleshooting of this

compound.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of GTS-21 dihydrochloride upon receipt?

A: For long-term storage, it is recommended to store GTS-21 dihydrochloride powder at

-20°C.[1][2][3] Some suppliers suggest that storage at 2-8°C is also acceptable for shorter

periods.[4] The compound should be kept in a tightly sealed container, away from moisture and

direct sunlight.[4][5]

Q2: Is GTS-21 dihydrochloride sensitive to light?

A: While specific photostability studies are not readily available in the public domain, it is

recommended to protect GTS-21 dihydrochloride from light.[1][4] The compound has UV/Vis

absorbance maxima at 258 and 406 nm, indicating it absorbs light in the UV and visible

spectrum, which could potentially lead to degradation upon prolonged exposure. Therefore, it is
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best practice to store it in a light-protected container, such as an amber vial, and in a dark

location.

Q3: What is the recommended procedure for preparing a stock solution?

A: To prepare a stock solution, dissolve the GTS-21 dihydrochloride powder in a suitable

solvent. Commonly used solvents include DMSO and water.[1][6] For organic solvents like

DMSO, ensure it is fresh, as moisture-absorbing DMSO can reduce solubility.[2] When

preparing aqueous solutions, it may be necessary to use a buffer, such as PBS (pH 7.2), to

achieve the desired solubility.[6] It is also recommended to purge the solvent with an inert gas

before dissolving the compound.[6]

Q4: How should I store stock solutions of GTS-21 dihydrochloride?

A: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[2][5] For long-

term storage, it is recommended to store solutions at -80°C, where they can be stable for up to

a year.[2] For shorter-term storage, -20°C is suitable, with stability for up to 1-3 months.[1][2][5]

Aqueous solutions are less stable, and it is not recommended to store them for more than one

day.[6]

Q5: My GTS-21 dihydrochloride solution has changed color. What should I do?

A: A color change in your solution could indicate degradation or contamination. It is best to

discard the solution and prepare a fresh one from your solid stock. To prevent this, always

follow the recommended storage conditions, including protection from light and avoiding

repeated freeze-thaw cycles.
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Issue Possible Cause Recommended Action

Difficulty Dissolving Powder

- Incorrect solvent- Low-quality

or old solvent- Insufficient

mixing

- Confirm the appropriate

solvent and its recommended

concentration for your

experiment.- Use fresh, high-

purity solvent. For DMSO,

ensure it is not moisture-

absorbing.[2]- Gentle warming

or sonication may aid

dissolution.[5]

Precipitate Forms in Solution

After Freezing

- Supersaturated solution-

Improper freezing/thawing

- Ensure the concentration is

not above the recommended

solubility for the solvent.- Thaw

the solution slowly and vortex

to ensure it is fully redissolved

before use.

Inconsistent Experimental

Results

- Degradation of the

compound- Improperly

prepared solution

- Prepare fresh stock solutions

from the solid powder.- Ensure

accurate weighing and dilution

to achieve the correct final

concentration.- Aliquot stock

solutions to minimize freeze-

thaw cycles.[2][5]

Visible Particles or Cloudiness

in Solution

- Contamination- Incomplete

dissolution

- If preparing an aqueous

solution for in-vitro use, filter-

sterilize with a 0.22 µm filter.

[5]- Ensure the powder is fully

dissolved before use.

Quantitative Data Summary
Storage Conditions and Stability
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Form
Storage

Temperature
Duration Notes

Solid (Powder) -20°C ≥ 4 years[7]

Recommended for

long-term storage.[1]

[2][3]

2-8°C Short-term

Keep in a tightly

sealed container,

away from moisture

and light.[4]

Stock Solution (in

solvent)
-80°C Up to 1 year[2]

Aliquot to avoid

repeated freeze-thaw

cycles.[2][5]

-20°C 1 to 3 months[1][2][5]

Aliquot to avoid

repeated freeze-thaw

cycles.[2][5]

Aqueous Solution 2-8°C
Not recommended for

more than one day[6]

Prepare fresh for each

experiment.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Materials:

GTS-21 dihydrochloride powder (Molecular Weight: 381.3 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, light-protected microcentrifuge tubes or vials

Calibrated balance and appropriate weighing tools

Vortex mixer

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://believeintherun.com/shoe-reviews/brooks-glycerin-gts-21-review/
https://www.runningshoesguru.com/reviews/road/brooks-glycerin-gts-21-review/
https://cdn.caymanchem.com/cdn/insert/21570.pdf
https://en.wikipedia.org/wiki/GTS-21
https://www.youtube.com/watch?v=ozUndNi7JCE
https://cdn.caymanchem.com/cdn/insert/21570.pdf
https://cdn.caymanchem.com/cdn/insert/21570.pdf
https://www.outdoorgearlab.com/reviews/shoes-and-boots/running-shoes-men/brooks-adrenaline-gts-21
https://www.runningshoesguru.com/reviews/road/brooks-glycerin-gts-21-review/
https://cdn.caymanchem.com/cdn/insert/21570.pdf
https://www.outdoorgearlab.com/reviews/shoes-and-boots/running-shoes-men/brooks-adrenaline-gts-21
https://cdn.caymanchem.com/cdn/insert/21570.pdf
https://www.outdoorgearlab.com/reviews/shoes-and-boots/running-shoes-men/brooks-adrenaline-gts-21
https://www.medchemexpress.com/GTS-21-dihydrochloride.html
https://www.benchchem.com/product/b15608787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

1. Equilibrate the GTS-21 dihydrochloride vial to room temperature before opening to

prevent moisture condensation.

2. Weigh out the desired amount of GTS-21 dihydrochloride powder using a calibrated

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.813 mg of the

powder.

3. Add the appropriate volume of DMSO to the powder. For the example above, add 1 mL of

DMSO.

4. Vortex the solution until the powder is completely dissolved. Gentle warming may be used

if necessary.

5. Aliquot the stock solution into smaller, single-use volumes in light-protected tubes.

6. Store the aliquots at -20°C or -80°C as per the recommended storage guidelines.

Visualizations
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Troubleshooting Workflow for GTS-21 Stability Issues

Inconsistent Experimental Results or Visual Degradation

Verify Storage Conditions of Solid and Solution

Is it protected from light?

Check Solid & Solution

Review Solution Preparation Protocol

Was fresh, high-purity solvent used?

Check Protocol

Is the temperature correct?

Yes

Prepare Fresh Solution from Solid Stock

No

Was the solution aliquoted?

Yes

No

Yes

No

No

Contact Supplier for Replacement

Yes, and issue persists

Continue Experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for stability issues with GTS-21 dihydrochloride.
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GTS-21 Dihydrochloride Storage Decision Guide

Received GTS-21 Dihydrochloride

Is it in solid or solution form?

Solid (Powder)

Solid

Solution

Solution

Storage Duration? Solvent Type?

Store at -20°C in a sealed, dark container.

Long-term (>1 month)

Store at 2-8°C in a sealed, dark container.

Short-term (days to weeks)

Organic Solvent (e.g., DMSO)

Organic

Aqueous Buffer (e.g., PBS)

Aqueous

Storage Duration? Prepare fresh and use within one day. Do not store.

Aliquot and store at -80°C.

Long-term (>1 month)

Aliquot and store at -20°C.

Short-term (≤1 month)

Click to download full resolution via product page

Caption: Decision guide for proper storage of GTS-21 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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